N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C26H22N2O5S/c1-31-19-14-18(15-20(32-2)23(19)33-3)25(30)28-26-27-21(16-10-6-4-7-11-16)24(34-26)22(29)17-12-8-5-9-13-17/h4-15H,1-3H3,(H,27,28,30)
• InChI Key: XGVDWHXYYHKELF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H22N2O5S
• Molecular Weight: 474.5 g/mol
• CAS No.: 326017-72-5

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C26H22N2O5S and its molecular weight is 474.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A series of benzamide derivatives, including compounds structurally related to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide, were synthesized and evaluated for their anticancer properties. These compounds demonstrated moderate to excellent activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer. Some derivatives even exhibited higher activity than the reference drug etoposide, indicating their potential as anticancer agents (Ravinaik et al., 2021).

Antimicrobial Properties

Compounds structurally related to this compound were synthesized and tested for their antimicrobial activity. These studies revealed that certain derivatives were highly effective against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in the benzoyl group of these compounds was noted to enhance their antimicrobial activity (Desai et al., 2013).

Antioxidant Properties

Several thiazole derivatives, structurally similar to this compound, were synthesized and assessed for their in vitro antioxidant properties. These compounds exhibited potent antioxidant activity, suggesting their potential in combatting oxidative stress-related diseases (Jaishree et al., 2012).

Molecular Interactions and Structural Analysis

The structural features and molecular interactions of benzamide derivatives, including those similar to this compound, have been studied extensively. These studies highlight the importance of C-H···π interactions in the molecular packing of these compounds, offering insights into their potential functional applications in various fields (Saeed & Simpson, 2012).

Improving Antioxidant Activities

The impact of benzothiazole derivatives on the antioxidant activities of mice on a high-fat diet was evaluated. The derivatives, including compounds structurally related to this compound, showed significant improvement in the antioxidating activities of these mice, suggesting their potential as therapeutic agents to enhance antioxidant defense mechanisms (Erbin, 2013).